Cas no 137724-66-4 (3-CHLORO-4-FLUOROPHENYL ISOTHIOCYANATE)

3-CHLORO-4-FLUOROPHENYL ISOTHIOCYANATE structure
137724-66-4 structure
Product Name:3-CHLORO-4-FLUOROPHENYL ISOTHIOCYANATE
CAS No:137724-66-4
MF:C7H3ClFNS
MW:187.621822595596
MDL:MFCD00060700
CID:91771
PubChem ID:518820
Update Time:2025-04-18

3-CHLORO-4-FLUOROPHENYL ISOTHIOCYANATE Chemical and Physical Properties

Names and Identifiers

    • 3-CHLORO-4-FLUOROPHENYL ISOTHIOCYANATE
    • ART-CHEM-BB B006856
    • AKOS B006856
    • 2-CHLORO-1-FLUORO-4-ISOTHIOCYANATO-BENZENE
    • TIMTEC-BB SBB003683
    • Benzene, 2-chloro-1-fluoro-4-isothiocyanato- (9CI)
    • 2-chloro-1-fluoro-4-isothiocyanatobenzene
    • 3-chloro-4-fluorobenzenisothiocyanate
    • BENZENE, 2-CHLORO-1-FLUORO-4-ISOTHIOCYANATO-
    • AKOS000308169
    • 3-chloro-4-fluorophenylisothiocyanate
    • MFCD00060700
    • SCHEMBL1018986
    • FT-0615397
    • EN300-17031
    • 137724-66-4
    • 3-chloro-4-fluorophenyl isothiocyanate, AldrichCPR
    • SY019594
    • NS-01707
    • 2-Chloro-1-fluoro-4-isothiocyanatobenzene #
    • DTXSID10333836
    • BBL015224
    • G77746
    • ALBB-013131
    • STK299980
    • DB-042400
    • MDL： MFCD00060700
    • Inchi： 1S/C7H3ClFNS/c8-6-3-5(10-4-11)1-2-7(6)9/h1-3H
    • InChI Key： BUVRIIKIGKFOKD-UHFFFAOYSA-N
    • SMILES： ClC1=C(C=CC(=C1)N=C=S)F

Computed Properties

  • Exact Mass: 186.96600
  • Monoisotopic Mass: 186.965876
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 44.4

Experimental Properties

  • Color/Form: Colorless liquid with pungent smell
  • Density: 1.31
  • Boiling Point: 115-117 °C (11 mmHg)
  • Flash Point: 130-132°C/15mm
  • PSA: 44.45000
  • LogP: 3.21340
  • Sensitiveness: Moisture Sensitive/Lachrymatory
  • Solubility: Not determined

3-CHLORO-4-FLUOROPHENYL ISOTHIOCYANATE Security Information

3-CHLORO-4-FLUOROPHENYL ISOTHIOCYANATE Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-CHLORO-4-FLUOROPHENYL ISOTHIOCYANATE Pricemore >>

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3-CHLORO-4-FLUOROPHENYL ISOTHIOCYANATE Production Method

3-CHLORO-4-FLUOROPHENYL ISOTHIOCYANATE Related Literature

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